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Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC
nomenclature, and physicochemical properties of the herbicide Dimethenamid. It includes
detailed experimental protocols for its analysis and synthesis, presented in a format tailored for
researchers and scientists in relevant fields.

Molecular Structure and IUPAC Name

Dimethenamid is a selective herbicide belonging to the chloroacetamide class of compounds.
[1] Its chemical structure is characterized by a chloroacetamide moiety linked to a substituted
thiophene ring through a chiral secondary amine.

The International Union of Pure and Applied Chemistry (IUPAC) name for the racemic mixture
of Dimethenamid is (RS)-2-chloro-N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-
methylethyl)acetamide.[1][2][3] The molecule possesses a stereocenter at the 1-methylethyl
group, leading to two enantiomers, (R)- and (S)-Dimethenamid. The herbicidally active
enantiomer is the (S)-isomer, known as Dimethenamid-P.[4] The IUPAC name for this specific
enantiomer is 2-chloro-N-(2,4-dimethylthiophen-3-yl)-N-[(2S)-1-methoxypropan-2-ylJacetamide.

The molecular formula for Dimethenamid is C12H1sCINO2S, and its molecular weight is 275.80

g/mol .

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670659?utm_src=pdf-interest
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethenamid
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethenamid
http://www.bcpcpesticidecompendium.org/dimethenamid.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/240.htm
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://www.webqc.org/compound.php?compound=Dimethenamid
https://www.benchchem.com/product/b1670659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Below is a diagram illustrating the relationship between the core chemical structure of
Dimethenamid and its IUPAC name.
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Figure 1: Relationship between Dimethenamid's structure and IUPAC name.

Physicochemical Properties

A summary of the key physicochemical properties of Dimethenamid and its active isomer,
Dimethenamid-P, is presented in the table below. These properties are crucial for

understanding its environmental fate and behavior.
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Dimethenamid-P ((S)-

Property Dimethenamid (Racemic) .

isomer)
Molecular Formula C12H18CINO:2S C12H18CINO:2S
Molecular Weight 275.80 g/mol 275.80 g/mol

Physical State

Tan to brown viscous liquid

Yellow to dark-brown liquid

Boiling Point 127 °C at 26.7 Pa >=280 °C
_ _ Not clearly defined,
Melting Point o <-50°C
supercooled liquid
Density 1.187 g/cm3 at 25 °C 1.195 g/cm3 at 25 °C

Vapor Pressure

36.7 mPa at 25 °C

1.8 x 10~> mmHg

Water Solubility

1174 mg/L at 25 °C

1449 mg/L at 25 °C

Log Kow (Octanol-Water

Partition Coefficient)

2.15

1.89

Experimental Protocols
Analytical Method for Dimethenamid-P in Agricultural

Commodities

This section details a gas chromatography with electron capture detection (GC-ECD) method
for the quantification of Dimethenamid-P in various raw agricultural commodities (RAC).

Workflow Diagram:
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Homogenized RAC Sample

'

Extract with Methanol-Water

'

Filter Extract

'

Liquid-Liquid Partition with Hexane

'

Solid-Phase Extraction (Florisil)

'

GC-ECD Analysis
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L-Alanine

l

Reduction (e.g., NaBH4)

l

(2S)-1-hydroxypropyl-2-amine

l

Methylation (e.g., dimethylsulfate)

l

(2S)-1-methoxypropyl-2-amine 2,4-dimethyl-3-hydroxythiophene
Condensation

l

N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-methylethyl)-amine

l

Acylation with Chloroacetyl Chloride

:

Dimethenamid-P

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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